3-(cyclohexyloxy)-2(1H)-pyrazinone

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 3-cyclohexyloxy-1H-pyrazin-2-one
• InChI: InChI=1S/C10H14N2O2/c13-9-10(12-7-6-11-9)14-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,11,13)
• InChI Key: JVLYASGQMTVFIH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=NC=CNC2=O

Description

3-(Cyclohexyloxy)-2(1H)-pyrazinone is a heterocyclic compound featuring a pyrazinone core (a six-membered ring with two nitrogen atoms at positions 1 and 4 and a ketone group at position 2) substituted with a cyclohexyloxy group (-O-cyclohexyl) at position 3. Pyrazinones are known for diverse bioactivities, including antimicrobial, cytotoxic, and receptor-modulating effects, which are heavily influenced by substituent patterns .

Comparison with Similar Compounds

Table 1: Substituent Effects on Pyrazinone Derivatives

Compound	Substituents	Key Properties/Bioactivities	References
3-(Cyclohexyloxy)-2(1H)-pyrazinone	Cyclohexyloxy at C-3	Hypothesized enhanced hydrophobicity; potential for CNS activity due to bulky alkoxy group	-
3,6-Diisobutyl-2(1H)-pyrazinone (Compound 5)	Isobutyl at C-3 and C-6	Potent cytotoxicity (IC50 = 1.5 µg/mL vs. HCT-116); moderate activity against MCF-7/HepG2
3,6-Di-sec-butyl-2(1H)-pyrazinone (Compound 6)	sec-Butyl at C-3 and C-6	Moderate cytotoxic activity; complete NMR data reported for the first time
3-[Dmt-NH(CH2)4]-6-β-phenethyl-5-methyl-2(1H)-pyrazinone	Dmt (2',6'-dimethyltyrosine) at C-3	High µ-opioid receptor affinity (Kiµ = 0.13 nM); µ-agonism and δ-antagonism
3-Isopropyl-6-(sec-butyl)-2(1H)-pyrazinone (Compound 1)	Isopropyl at C-3, sec-butyl at C-6	Variable cytotoxicity against HCT-116, MCF-7, and HepG2

• Substituent Position and Bulk: 3-(Cyclohexyloxy): The cyclohexyloxy group is bulkier and more lipophilic than alkyl substituents (e.g., isobutyl or sec-butyl), which may reduce aqueous solubility but enhance membrane permeability. This contrasts with 3,6-diisobutyl-2(1H)-pyrazinone, where branched alkyl groups balance hydrophobicity and steric effects .

Physicochemical Properties

• NMR Shifts: Substituents at C-3 significantly influence chemical shifts. For example, the methyl group in 5-methyl-2(1H)-pyrazinone appears at δ 2.18 ppm, while C-6 methyl groups are deshielded (δ 2.27 ppm) due to ring anisotropy . The cyclohexyloxy group’s electron-donating effect may upfield-shift adjacent protons compared to alkyl substituents.
• Solubility: Alkoxy groups generally reduce water solubility. 3,6-Di-sec-butyl-2(1H)-pyrazinone is less polar than hydroxylated analogs like 1-hydroxy-5,6-dimethyl-2(1H)-pyrazinone .